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Compound of Interest

Compound Name: Tert-butyl 4-ethynylbenzoate

Cat. No.: B053489

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-ethynylbenzoate is a bifunctional organic compound of significant interest in
medicinal chemistry and materials science. Its structure incorporates a tert-butyl ester, which
can serve as a protecting group or be hydrolyzed to the corresponding carboxylic acid, and a
terminal alkyne, a versatile functional group for various coupling reactions. This guide provides
a comprehensive overview of the known physical properties of tert-butyl 4-ethynylbenzoate,
detailed experimental protocols for its synthesis, and its application as a key building block in
the synthesis of complex molecules, particularly through copper-catalyzed azide-alkyne
cycloaddition (CUAAC) “click" chemistry.

Core Physical Properties

The physical properties of tert-butyl 4-ethynylbenzoate are essential for its handling, reaction
setup, and purification. The available data, compiled from various sources, are summarized in
the table below. It is important to note that there are some discrepancies in the reported boiling
points, which may be due to different experimental conditions (e.g., pressure).
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Property Value Source(s)
Molecular Formula C13H1402 [1]
Molecular Weight 202.25 g/mol [2]

Melting Point -20 °C [1]

Boiling Point 120-122 °C [1]
279.525 °C at 760 mmHg [2]

Density 1.046 g/cm3 [2]

N Soluble in organic solvents,
Solubility ) ] [1]
slightly soluble in water.

Appearance Colorless or yellowish liquid [1]

Experimental Protocols

Synthesis of Tert-butyl 4-ethynylbenzoate via
Esterification

A common method for the synthesis of tert-butyl 4-ethynylbenzoate is the esterification of 4-
ethynylbenzoic acid with tert-butanol.[1]

Materials:

4-ethynylbenzoic acid

tert-Butanol

Sulfuric acid (or another suitable acid catalyst)

Anhydrous organic solvent (e.g., toluene)

Sodium bicarbonate solution

Brine
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e Anhydrous magnesium sulfate

o Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
separatory funnel, etc.)

e Heating and stirring apparatus
Procedure:

In a round-bottom flask, dissolve 4-ethynylbenzoic acid in a minimal amount of anhydrous
toluene.

Add an excess of tert-butanol to the solution.
Carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

Equip the flask with a reflux condenser and heat the mixture to reflux for several hours,
monitoring the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water, a
saturated solution of sodium bicarbonate, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to obtain the crude product.

Purify the crude tert-butyl 4-ethynylbenzoate by vacuum distillation or column
chromatography.

Determination of Physical Properties

Standard laboratory procedures are employed to determine the physical properties of the
synthesized compound.

e Melting Point: For solid compounds, the melting point is determined using a calibrated
melting point apparatus. A small amount of the crystalline solid is packed into a capillary tube
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and heated slowly. The temperature range from the first appearance of liquid to the complete
melting of the solid is recorded.

» Boiling Point: The boiling point is determined by distillation at atmospheric or reduced
pressure. For small quantities, a micro-boiling point determination using a Thiele tube can be
employed. The temperature at which the vapor pressure of the liquid equals the external
pressure is recorded as the boiling point.[3][4]

o Density: The density can be measured using a pycnometer or a digital density meter at a
specified temperature.

o Solubility: Qualitative solubility is determined by observing the dissolution of a small amount
of the compound in various solvents at room temperature. For quantitative analysis, a
saturated solution is prepared at a specific temperature, and the concentration of the
dissolved solute is determined gravimetrically or spectroscopically.

Applications in Drug Discovery and Development

While there is no direct evidence of tert-butyl 4-ethynylbenzoate being involved in specific
signaling pathways, its utility as a building block in the synthesis of biologically active molecules
is well-established. The terminal alkyne functionality makes it an ideal substrate for copper-
catalyzed azide-alkyne cycloaddition (CUAAC), a cornerstone of "click chemistry."[5] This
reaction allows for the efficient and regioselective formation of stable triazole linkages, which
are common motifs in pharmaceutical compounds.[6]

Experimental Workflow: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

The following diagram illustrates a typical workflow for the use of tert-butyl 4-ethynylbenzoate
in a CUAAC reaction to synthesize a triazole-containing compound, a common strategy in the
development of new drug candidates.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b053489#physical-properties-of-tert-butyl-4-
ethynylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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